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Compound of Interest

Compound Name: Bismuth titanate

Cat. No.: B577264

In the realm of piezoelectric materials, both bismuth titanate (Bi4Ti3012) and barium titanate
(BaTiO3) have carved out significant niches. While both are lead-free alternatives to the widely
used lead zirconate titanate (PZT), their distinct structural and piezoelectric characteristics
make them suitable for different applications. This guide provides a detailed comparison of their
key properties, supported by experimental data, to aid researchers and scientists in selecting
the appropriate material for their specific needs.

At a Glance: Key Property Comparison

The following table summarizes the core piezoelectric and physical properties of bismuth
titanate and barium titanate, offering a clear quantitative comparison.
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Bismuth Titanate

Property L Barium Titanate (BaTiO3)
(Bi4Ti3012)
) ) o 20 - 40 pC/N (undoped and 190 - 470 pC/N (undoped and
Piezoelectric Coefficient (d33)
doped)[1] doped)[2][3]
Curie Temperature (Tc) ~675 °C[4] 120 - 130 °C[5][6][7]
Electromechanical Coupling
~0.2 ~0.35 - 0.51[2][8]
Factor (kp)
Crystal Structure Aurivillius (Layered Perovskite)  Perovskite
Spontaneous Polarization (Pr) ~4 uCl/cm? 15 - 26 uCl/cm?[5]

In-Depth Analysis of Piezoelectric Performance

Bismuth Titanate (Bi4Ti3012): The High-Temperature Performer

Bismuth titanate is a member of the Aurivillius family of layered perovskites. Its most notable

characteristic is its exceptionally high Curie temperature of approximately 675°C, which makes
it an excellent candidate for piezoelectric sensors and actuators operating in high-temperature
environments.[4]

However, the piezoelectric coefficient (d33) of pure bismuth titanate is relatively modest,
typically in the range of 7-9 pC/N. Significant research has been dedicated to enhancing its
piezoelectric properties through doping. For instance, co-doping with elements like Niobium
(Nb) and Cerium (Ce) has been shown to dramatically increase the d33 value. A notable
example is a Bi3.97Ce0.03Ti2.98(WNb)0.01012 ceramic, which exhibited a giant piezoelectric
coefficient of 40.2 pC/N while maintaining a high Curie temperature of 657°C.[1] Another study
on Bi4Ti2.97(Cr1/3Ta2/3)0.03012 ceramics reported a d33 of 26 pC/N with a Tc of 687°C.[1]
The electromechanical coupling factor (kp) of bismuth titanate is generally lower than that of
barium titanate.

Barium Titanate (BaTiO3): The Versatile Workhorse

Barium titanate is a classic perovskite ferroelectric material and one of the first piezoelectric
ceramics to be discovered.[9] Its primary advantages are its strong piezoelectric effect at room
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temperature and its relatively simple, well-understood crystal structure. The piezoelectric
coefficient (d33) of barium titanate can vary significantly depending on factors such as grain
size, doping, and processing conditions.[2] Values for undoped BaTiO3 are often cited around
191 pC/N, while doped varieties, for instance with Zirconium (Zr) or Hafnium (Hf), can exhibit
d33 values in the range of 290-470 pC/N.[2][3]

The major limitation of barium titanate is its relatively low Curie temperature, which is typically
between 120°C and 130°C.[5][6][7] This restricts its use in applications where temperatures will
exceed this range. The electromechanical coupling factor (kp) of BaTiO3 is moderate, with
values around 0.35, though this can be improved through various material engineering
strategies.[2]

Crystal Structure Comparison

The differing piezoelectric properties of bismuth titanate and barium titanate are
fundamentally linked to their crystal structures.
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Bismuth Titanate (Layered Perovskite)

(Bi202)2+ Layer Alternating Layers B 5i>7i3010)2- Perovskite Block

Barium Titanate (Perovskite)

Octahedral Coordinatiol

Octahedral Coordinatiol

Octahedral Coordination

Octahedral Coordination

Octahedral Coordination

Octahedral Coordination
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Material Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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